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Compound of Interest

Compound Name: Ethyl 6-hydroxynicotinate

Cat. No.: B101549

An In-depth Technical Guide to Ethyl 6-
hydroxynicotinate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of Ethyl 6-hydroxynicotinate, a heterocyclic compound of interest in medicinal
chemistry and materials science. This document details its known characteristics, provides
experimental protocols for its synthesis and purification, and outlines its expected
spectroscopic features.

Core Physical and Chemical Properties

Ethyl 6-hydroxynicotinate, also known as Ethyl 6-hydroxypyridine-3-carboxylate, is an
organic compound with the chemical formula CsHoNOs. It presents as a solid, off-white powder.
[1][2] It is soluble in alcohols and ester solvents but demonstrates poor solubility in water.[1]

Quantitative Data Summary

For ease of reference, the available quantitative data for Ethyl 6-hydroxynicotinate and its
precursor, 6-Hydroxynicotinic acid, are summarized in the tables below.

Table 1: Physical and Chemical Properties of Ethyl 6-hydroxynicotinate
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Property Value Source(s)
Molecular Formula CsHoNO3 N/A
Molecular Weight 167.16 g/mol [3]
Appearance Solid, off-white powder [11[2]
Melting Point Data not available N/A

Boiling Point Data not available N/A

Soluble in alcohol and ester

Solubility solvents; sparingly soluble in [1]
water

pKa Data not available N/A

CAS Number 18617-50-0 [3]

Table 2: Properties of 6-Hydroxynicotinic Acid (Precursor)

Property Value Source(s)
Molecular Formula CeHsNOs3 [4]
Molecular Weight 139.11 g/mol [4]
Melting Point 310°C [4]
Appearance Off-white powder [4]

Spectroscopic Profile (Expected)

While specific experimental spectra for Ethyl 6-hydroxynicotinate are not readily available in
the cited literature, its structure allows for the prediction of characteristic signals in various
spectroscopic analyses.

Nuclear Magnetic Resonance (NMR) Spectroscopy

e 1H NMR: The proton NMR spectrum is expected to show distinct signals corresponding to
the ethyl group and the aromatic protons on the pyridine ring. The ethyl group would present
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as a triplet (for the -CHs) and a quartet (for the -OCHz-). The protons on the pyridine ring
would appear in the aromatic region, with their chemical shifts and coupling patterns
influenced by the positions of the hydroxyl and ester groups.

e 13C NMR: The carbon NMR spectrum would display signals for the two carbons of the ethyl
group, the carbonyl carbon of the ester, and the carbons of the pyridine ring. The chemical
shifts of the ring carbons would be indicative of the electronic effects of the substituents.

Infrared (IR) Spectroscopy

The IR spectrum of Ethyl 6-hydroxynicotinate is expected to exhibit characteristic absorption
bands for its functional groups. A broad band in the region of 3200-3600 cm~! would indicate
the O-H stretching of the hydroxyl group. A strong absorption between 1700-1750 cm~* would
be characteristic of the C=0 stretching of the ester. C-O stretching bands for the ester would
likely appear in the 1000-1300 cm~1 region. Aromatic C-H and C=C stretching vibrations would
also be present.

Mass Spectrometry (MS)

In a mass spectrum, the molecular ion peak (M*) corresponding to the molecular weight of
Ethyl 6-hydroxynicotinate (167.16 g/mol ) would be expected. Fragmentation patterns would
likely involve the loss of the ethoxy group (-OCzHs) from the ester, leading to a significant
fragment ion.

Experimental Protocols

The primary method for the synthesis of Ethyl 6-hydroxynicotinate is the Fischer
esterification of its carboxylic acid precursor, 6-hydroxynicotinic acid, with ethanol in the
presence of an acid catalyst.

Synthesis of Ethyl 6-hydroxynicotinate via Fischer
Esterification

Objective: To synthesize Ethyl 6-hydroxynicotinate by the acid-catalyzed esterification of 6-
hydroxynicotinic acid with ethanol.

Materials:
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e 6-Hydroxynicotinic acid

e Absolute ethanol

o Concentrated sulfuric acid (or another suitable acid catalyst)

e Sodium bicarbonate solution (saturated)

 Brine (saturated NaCl solution)

e Anhydrous magnesium sulfate or sodium sulfate

» Organic solvent for extraction (e.g., ethyl acetate)

e Round-bottom flask

o Reflux condenser

e Separatory funnel

o Beakers and Erlenmeyer flasks

 Rotary evaporator

Procedure:

 In a round-bottom flask, suspend 6-hydroxynicotinic acid in an excess of absolute ethanol.

e Slowly add a catalytic amount of concentrated sulfuric acid to the mixture while stirring.

o Attach a reflux condenser and heat the reaction mixture to reflux for several hours. The
reaction progress can be monitored by thin-layer chromatography (TLC).

 After the reaction is complete, allow the mixture to cool to room temperature.

e Remove the excess ethanol using a rotary evaporator.

» Dissolve the residue in an organic solvent such as ethyl acetate and transfer it to a
separatory funnel.
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e Wash the organic layer sequentially with a saturated sodium bicarbonate solution (to
neutralize the acid catalyst), water, and brine.

» Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

« Filter off the drying agent and concentrate the filtrate under reduced pressure to yield the
crude Ethyl 6-hydroxynicotinate.

Purification

The crude product can be further purified by recrystallization from an appropriate solvent
system or by column chromatography on silica gel.

Visualized Workflow: Synthesis and Purification

The following diagram illustrates the general workflow for the synthesis and purification of Ethyl
6-hydroxynicotinate.
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Caption: Workflow for the synthesis and purification of Ethyl 6-hydroxynicotinate.

Safety Information

Ethyl 6-hydroxynicotinate is a chemical that should be handled with appropriate safety
precautions. It may cause respiratory irritation, is harmful if swallowed, and can cause skin and
serious eye irritation.[3] Standard laboratory personal protective equipment, including safety
goggles, gloves, and a lab coat, should be worn when handling this compound. Work should be
conducted in a well-ventilated area or a fume hood.
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This technical guide is intended to provide a summary of the available information on Ethyl 6-
hydroxynicotinate for research and development purposes. Further experimental investigation
is required to fully characterize its properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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